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molecular formula C10H13BrO3 B8673042 2-Bromo-5-methoxy-1-(methoxymethoxymethyl)benzene

2-Bromo-5-methoxy-1-(methoxymethoxymethyl)benzene

Cat. No. B8673042
M. Wt: 261.11 g/mol
InChI Key: KVDNNBDHBSSKNZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08106031B2

Procedure details

This compound was made from 2-bromo-5-methoxybenzoic acid in the same manner as compound 18d: 1H NMR (300 MHz, DMSO-d6): δ 3.30 (s, 1H), 3.74 (s, 3H), 4.50 (s, 2H), 4.69 (s, 2H), 6.83 (dd, J=8.8, 2.9 Hz, 1H), 7.40 (d, J=2.9 Hz, 1H), 7.48 (d, J=8.8 Hz, 1H).
Name
2-bromo-5-methoxybenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
18d
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-Bromo-5-methoxy-1-(methoxymethoxymethyl)benzene

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:10]=[CH:9][C:8]([O:11][CH3:12])=[CH:7][C:3]=1[C:4]([OH:6])=O.BrC1C=CC(Cl)=CC=1[CH2:21][O:22][CH2:23]OC>>[Br:1][C:2]1[CH:10]=[CH:9][C:8]([O:11][CH3:12])=[CH:7][C:3]=1[CH2:4][O:6][CH2:21][O:22][CH3:23]

Inputs

Step One
Name
2-bromo-5-methoxybenzoic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(C(=O)O)C=C(C=C1)OC
Step Two
Name
18d
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC1=C(C=C(C=C1)Cl)COCOC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-Bromo-5-methoxy-1-(methoxymethoxymethyl)benzene
Type
Smiles
BrC1=C(C=C(C=C1)OC)COCOC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.